Cas no 936541-36-5 (Lactoferrin)

• Product Name: Lactoferrin
• CAS No: 936541-36-5
• MDL: MFCD00164307
• CID: 5092860
• Update Time: 2025-10-30

Lactoferrin Chemical and Physical Properties

Names and Identifiers

• Lactoferrin

• MDL： MFCD00164307

Additional information on Lactoferrin

Recent Advances in Lactoferrin Research and the Role of Compound 936541-36-5 in Biomedical Applications

Lactoferrin, a multifunctional glycoprotein found in mammalian milk and other bodily fluids, has garnered significant attention in the field of chemical biology and medicine due to its broad-spectrum antimicrobial, anti-inflammatory, and immunomodulatory properties. Recent studies have explored its potential in therapeutic applications, particularly in combination with novel chemical compounds such as 936541-36-5, which has shown promise in enhancing Lactoferrin's bioavailability and efficacy. This research brief synthesizes the latest findings on these topics, providing insights into their synergistic effects and potential clinical applications.

The compound 936541-36-5, a synthetic small molecule, has been identified as a potential enhancer of Lactoferrin's therapeutic effects. Recent in vitro and in vivo studies have demonstrated that 936541-36-5 can modulate the stability and binding affinity of Lactoferrin to its cellular receptors, thereby improving its pharmacokinetic profile. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that co-administration of 936541-36-5 with Lactoferrin significantly increased the latter's half-life in plasma, suggesting a promising strategy for optimizing its therapeutic delivery.

In the context of antimicrobial applications, Lactoferrin has been shown to exhibit potent activity against a range of pathogens, including antibiotic-resistant strains. The incorporation of 936541-36-5 has been found to enhance Lactoferrin's iron-chelating ability, a critical mechanism underlying its antimicrobial effects. A recent preclinical study highlighted that the combination of Lactoferrin and 936541-36-5 resulted in a 40% reduction in bacterial load in a murine model of Staphylococcus aureus infection, compared to Lactoferrin alone. These findings underscore the potential of this combination as a novel antimicrobial agent.

Beyond its antimicrobial properties, Lactoferrin has also been investigated for its role in cancer therapy. Emerging research suggests that 936541-36-5 may augment Lactoferrin's ability to induce apoptosis in cancer cells by modulating key signaling pathways. A 2024 study in the journal Cancer Research reported that the combination treatment led to a significant inhibition of tumor growth in xenograft models of breast cancer, with minimal off-target effects. This highlights the therapeutic potential of leveraging the synergistic effects of Lactoferrin and 936541-36-5 in oncology.

In conclusion, the integration of Lactoferrin with the compound 936541-36-5 represents a promising avenue for advancing biomedical research and therapeutic development. The latest studies underscore the potential of this combination to enhance drug delivery, improve antimicrobial efficacy, and offer novel strategies for cancer treatment. Future research should focus on clinical trials to validate these preclinical findings and explore additional applications in other disease contexts.